Cas no 2383757-75-1 (tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate)
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
-
- Inchi: 1S/C15H23N5O2/c1-11-12(10-16)13(18(5)17-11)19-6-8-20(9-7-19)14(21)22-15(2,3)4/h6-9H2,1-5H3
- InChI Key: XCYIXSKCCHAJJK-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C2N(C)N=C(C)C=2C#N)CC1
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-142074-0.05g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 0.05g |
$816.0 | 2023-05-24 | ||
| Enamine | EN300-142074-0.1g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 0.1g |
$855.0 | 2023-05-24 | ||
| Enamine | EN300-142074-0.25g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 0.25g |
$893.0 | 2023-05-24 | ||
| Enamine | EN300-142074-0.5g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 0.5g |
$933.0 | 2023-05-24 | ||
| Enamine | EN300-142074-1.0g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 1g |
$971.0 | 2023-05-24 | ||
| Enamine | EN300-142074-2.5g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 2.5g |
$1903.0 | 2023-05-24 | ||
| Enamine | EN300-142074-5.0g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 5g |
$2816.0 | 2023-05-24 | ||
| Enamine | EN300-142074-10.0g |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 10g |
$4176.0 | 2023-05-24 | ||
| Enamine | EN300-142074-50mg |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-142074-100mg |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate |
2383757-75-1 | 100mg |
$678.0 | 2023-09-30 |
tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate
Introduction to Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate (CAS No. 2383757-75-1)
Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2383757-75-1, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a tert-butyl moiety, a piperazine ring, and a pyrazole core, which contribute to its unique chemical and pharmacological properties.
The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to interact with various biological targets. Piperazine derivatives have been extensively studied for their potential in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. In the case of Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate, the presence of the piperazine ring suggests that it may possess similar therapeutic potentials.
The pyrazole core of the compound adds another layer of complexity and functionality. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The specific substitution pattern in this compound, with a cyano group and dimethyl groups on the pyrazole ring, further enhances its potential as a lead compound for drug discovery.
Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The combination of the pyrazole and piperazine moieties in Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate makes it an attractive candidate for further investigation. Studies have shown that such hybrid structures can exhibit enhanced binding affinity and selectivity towards biological targets, which is crucial for developing effective drugs.
The tert-butyl group in the compound's name also plays a significant role in its overall properties. Tert-butyl groups are often used in pharmaceutical chemistry to improve solubility, stability, and metabolic profiles of drug candidates. The presence of this group in Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate suggests that it may be well-suited for oral administration and may exhibit favorable pharmacokinetic properties.
In terms of synthesis, Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate can be prepared through multi-step organic reactions involving the functionalization of the pyrazole ring and the introduction of the piperazine moiety. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been explored to optimize the synthesis process.
The pharmacological profile of Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is still under investigation, but preliminary studies suggest that it may exhibit various biological activities. For instance, the compound has shown potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Additionally, it may have applications in treating neurological disorders due to its interaction with neurotransmitter receptors.
The use of computational methods such as molecular docking and virtual screening has been instrumental in understanding the binding interactions of this compound with biological targets. These methods allow researchers to predict how the molecule might interact with proteins and other biomolecules in the body, providing valuable insights into its potential therapeutic effects.
One of the most exciting aspects of Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate is its potential for further derivatization. By modifying different parts of its structure, researchers can explore new analogs with improved properties. This flexibility makes it an excellent starting point for drug discovery programs aimed at developing novel therapeutics.
The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-ylo piperazine)-carbox ylate will need to undergo rigorous preclinical studies before it can be considered for human trials. These studies will evaluate its toxicity profile, pharmacokinetics, and pharmacodynamics to determine if it meets the necessary criteria for further development.
In conclusion,Tert-butyl 4-(4-cyano - 13 dimethyl - 11 H - py ra z ol - 5 - yl) piper az ine - car box ylate (CAS No .2383757 -75 - I) is a promis ing chemical compo und with unique structural features that make it an attractive candidate for pharmaceutical research . Its combination o f functional groups , including t he ter t - bu tyl , piper az ine ,and py ra z ole moieties ,suggests tha t i t may possess significant bi o logical activities . Further re search an d development are warranted to fully explore i ts therapeutic potential .
2383757-75-1 (tert-butyl 4-(4-cyano-1,3-dimethyl-1H-pyrazol-5-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)